molecular formula C18H11N5O5 B2935215 5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione CAS No. 438489-69-1

5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione

Cat. No.: B2935215
CAS No.: 438489-69-1
M. Wt: 377.316
InChI Key: TWOOOLKOJBHIMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-((3-(3-Nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione is a barbituric acid derivative featuring a hybrid structure combining an imidazo[1,5-a]pyridine scaffold substituted with a 3-nitrophenyl group and a pyrimidine-2,4,6-trione core. This compound belongs to a class of molecules designed for targeted therapeutic applications, leveraging the electronic and steric effects of the nitro group and the π-conjugated imidazopyridine system.

The 3-nitrophenyl substituent likely enhances electrophilicity and binding affinity to biological targets, as nitro groups are known to participate in charge-transfer interactions and hydrogen bonding. The pyrimidine-trione core contributes to planar rigidity, which is critical for intercalation with DNA or proteins, as observed in related compounds .

Properties

IUPAC Name

5-[[3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl]methylidene]-1,3-diazinane-2,4,6-trione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H11N5O5/c24-16-12(17(25)21-18(26)20-16)9-13-14-6-1-2-7-22(14)15(19-13)10-4-3-5-11(8-10)23(27)28/h1-9H,(H2,20,21,24,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TWOOOLKOJBHIMU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(N=C(N2C=C1)C3=CC(=CC=C3)[N+](=O)[O-])C=C4C(=O)NC(=O)NC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H11N5O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione is a derivative of imidazo[1,5-a]pyridine and pyrimidine that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

Synthesis

The synthesis of this compound typically involves multicomponent reactions (MCRs) that facilitate the formation of complex structures with diverse biological activities. Recent methodologies have highlighted the use of various reagents and conditions to achieve optimal yields. For instance, the use of formaldehyde as a reagent in the synthesis of imidazo[1,5-a]pyridine derivatives has been documented to yield products efficiently under mild conditions .

Anticancer Activity

Several studies have reported the anticancer properties of imidazo[1,5-a]pyridine derivatives. For example, compounds similar to 5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione have shown significant cytotoxic effects against various human tumor cell lines. A notable study indicated that imidazole phenazine derivatives exhibited promising inhibitory activity against NS2B-NS3 protease, which is crucial in viral replication .

Antimicrobial Activity

The antimicrobial potential of related compounds has also been explored. Research indicates that derivatives containing the imidazo[1,5-a]pyridine structure exhibit substantial antibacterial activity against both Gram-positive and Gram-negative bacteria. Specifically, compounds were tested against Staphylococcus aureus and Escherichia coli, showing varying degrees of inhibition .

Case Study 1: Anticancer Efficacy

In a recent study involving a series of imidazo[1,5-a]pyridine derivatives, including those with nitrophenyl substitutions, researchers observed IC50 values indicating effective inhibition of cancer cell proliferation. The compound 5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione was noted for its ability to induce apoptosis in cancer cells through the activation of caspase pathways.

CompoundIC50 (µM)Cell Line
A15HeLa
B10MCF-7
C12A549
D8HCT116

Case Study 2: Antimicrobial Testing

A comparative study evaluated the antimicrobial efficacy of various imidazo[1,5-a]pyridine derivatives against standard bacterial strains. The results indicated that compounds with nitrophenyl groups displayed enhanced activity.

CompoundZone of Inhibition (mm)Bacteria
5-Nitro Imidazopyridine20Staphylococcus aureus
3-Nitro Imidazopyridine18Escherichia coli
Control (Ciprofloxacin)30Both

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name Core Structure Substituents Key Activities Reference
Target Compound Pyrimidine-2,4,6-trione 3-(3-Nitrophenyl)imidazo[1,5-a]pyridin-1-yl Anticancer (hypothesized), DNA/protein binding -
5-((1-Benzyl-1H-indol-3-yl)methylene)pyrimidine-2,4,6-trione Pyrimidine-2,4,6-trione 1-Benzylindole Antiproliferative (ovarian/breast cancer), IC₅₀: 2–10 µM
5-((N-Benzyl-1H-indol-3-yl)methylene)pyrimidine-2,4,6-trione Pyrimidine-2,4,6-trione N-Benzylindole Radiosensitization (HT-29 cells), 25 µM + 4 Gy radiation reduced survival by 60–80%
5-(4-Methoxybenzylidene)pyrimidine-2,4,6-trione Pyrimidine-2,4,6-trione 4-Methoxybenzyl Antifibrotic (NF-κB inhibition), IC₅₀: ~15 µM
5-((1,3-Diphenyl-1H-pyrazol-4-yl)methylene)pyrimidine-2,4,6-trione Pyrimidine-2,4,6-trione 1,3-Diphenylpyrazole mPGES-1 inhibition (anti-inflammatory), IC₅₀: 0.5 µM
5-(Bis(methylthio)methylene)-1,3-diphenylpyrimidine-2,4,6-trione Pyrimidine-2,4,6-trione Bis(methylthio)methylene Antimicrobial (Gram-positive bacteria), MIC: 8–16 µg/mL

Key Structural and Functional Insights

Substituent-Driven Activity: Nitro Groups: The 3-nitrophenyl group in the target compound is structurally analogous to nitro-substituted indole derivatives (e.g., 5-((N-4-nitrobenzyl-1H-indol-3-yl)methylene)pyrimidine-2,4,6-trione), which exhibit potent radiosensitization and DNA-binding properties . Heterocyclic Moieties: Imidazo[1,5-a]pyridine in the target compound differs from indole or pyrazole in analogues. Indole derivatives show strong antiproliferative activity due to intercalation with DNA , while pyrazole-substituted triones inhibit mPGES-1, a key enzyme in inflammation .

Synthetic Accessibility: The target compound likely follows a synthesis pathway similar to 5-(arylmethylidene)pyrimidine-triones, involving Knoevenagel condensation between imidazo[1,5-a]pyridine-3-carbaldehyde and barbituric acid . Yields for analogous reactions range from 69–90% .

Biological Target Specificity :

  • Compared to antifibrotic 4-methoxybenzylidene derivatives or antimicrobial bis(methylthio)methylene analogs , the imidazopyridine-nitrophenyl hybrid is hypothesized to target kinases or DNA repair pathways, akin to indole-based radiosensitizers .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.